Cas no 878457-32-0 (N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide
• CAS No: 878457-32-0
• MF: C₂₄H₂₁N₃O₃S₂
• MW: 463.571842908859
• CID: 5850718
• PubChem ID: 16296598
• Update Time: 2025-06-08

N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide
• EN300-26613891
• Z73435423
• 878457-32-0

• Inchi： 1S/C24H21N3O3S2/c1-26(32(29,30)17-16-19-10-4-2-5-11-19)18-23(28)27(20-12-6-3-7-13-20)24-25-21-14-8-9-15-22(21)31-24/h2-17H,18H2,1H3/b17-16+
• InChI Key： AXYPNUXSUSHIMM-WUKNDPDISA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(N(C1C=CC=CC=1)C1=NC2C=CC=CC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 463.10243389g/mol
• Monoisotopic Mass: 463.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide (CAS No. 878457-32-0)

N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide (CAS No. 878457-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 878457-32-0, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both benzothiazole and phenylacetamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide to interact with various biological targets. Its molecular architecture suggests possible applications in areas such as enzyme inhibition, receptor modulation, and even as a scaffold for designing novel therapeutics. The compound's CAS registry number 878457-32-0 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing among scientists.

The synthesis and characterization of CAS 878457-32-0 have been subjects of several research studies, with a focus on optimizing its yield and purity. Advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, have been employed to confirm its structure and properties. These studies highlight the compound's stability under various conditions, making it suitable for further pharmacological evaluations. The benzothiazole component, in particular, is known for its electron-rich nature, which can contribute to the compound's reactivity and binding affinity.

From a commercial perspective, N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide is primarily utilized in research settings. Its CAS number 878457-32-0 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific inquiries. The compound's potential applications align with trending topics in drug discovery, such as targeted therapy and small-molecule inhibitors. These areas are of high interest due to the ongoing demand for more effective and selective treatments for various health conditions.

Environmental and safety considerations are also critical when working with CAS 878457-32-0. While not classified as hazardous, standard laboratory precautions should be observed during its handling. Researchers emphasize the importance of proper storage conditions to maintain the compound's integrity over time. The growing emphasis on green chemistry has prompted investigations into more sustainable synthesis routes for such compounds, reducing waste and energy consumption.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-(N-methyl-2-phenylethenesulfonamido)-N-phenylacetamide (CAS No. 878457-32-0) represents a fascinating subject of study in modern chemistry and pharmacology. Its structural complexity and potential biological activities make it a valuable asset for researchers exploring new therapeutic avenues. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.